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Compound of Interest

Compound Name: Kanamycin A Sulfate

Cat. No.: B014929

Kanamycin A Sulfate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure,
physicochemical properties, and biological activity of Kanamycin A Sulfate. The information is
intended to support research, scientific, and drug development endeavors related to this
important aminoglycoside antibiotic.

Chemical Structure and Identity

Kanamycin A is an aminoglycoside antibiotic isolated from the bacterium Streptomyces
kanamycetictus. It consists of two amino sugars glycosidically linked to a central 2-
deoxystreptamine moiety. The sulfate salt of Kanamycin A enhances its stability and solubility.

IUPAC Name: (2R,3S,4S,5R,6R)-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-3-
[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-ylloxy-2-
hydroxycyclohexylJoxyoxane-3,4,5-triol;sulfuric acid[1]

CAS Number: 25389-94-0[2]

Chemical Formula: C1sH36N4O11-H2S04[2] or C1sH38N4O15S[1][3]
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Molecular Weight: 582.58 g/mol [2]

Physicochemical Properties

A summary of the key physicochemical properties of Kanamycin A Sulfate is presented in the
table below.

Property Value References

White to off-white, odorless,
Appearance _ [4][5]
crystalline powder

Melting Point Decomposes above 250 °C [21[41[5]

Freely soluble in water (up to
. 100 mg/mL); Practically
Solubility ) ) [2][41[6]
insoluble in alcohol, acetone,

chloroform, and ether.

6.40, 7.55, 8.40, 9.40
pKa . [7]
(Uncertain)

pH (1% aqueous solution) 6.5-8.5 [8]

Aqueous stock solutions are
stable for approximately 5 days
- at 37°C and can be stored
Stability . (41181
long-term at 2-8°C. Stable for
24 hours at room temperature

in most 1V infusion fluids.

Mechanism of Action

Kanamycin A Sulfate exerts its bactericidal effect by inhibiting protein synthesis in susceptible
bacteria. The mechanism involves a series of steps that ultimately lead to the production of
non-functional proteins and cell death.

The primary target of Kanamycin A is the 30S ribosomal subunit. It binds to a specific site on
the 16S rRNA and the S12 protein within the 30S subunit.[3] This binding event interferes with
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the translation process in several ways:

« Inhibition of Initiation Complex Formation: Kanamycin A blocks the proper assembly of the
ribosomal subunits with mRNA, preventing the initiation of protein synthesis.

« mMRNA Misreading: The binding of Kanamycin A induces a conformational change in the
ribosome, leading to the misreading of the mRNA codon by the tRNA anticodon. This results
in the incorporation of incorrect amino acids into the growing polypeptide chain.

« Inhibition of Translocation: Kanamycin A hinders the movement of the ribosome along the
MRNA molecule, a process known as translocation, which is essential for the elongation of
the polypeptide chain.

The culmination of these effects is the production of aberrant and non-functional proteins,
which disrupts essential cellular processes and leads to bacterial cell death.

Bacterial Cell

Non-Functional Proteins Bacterial Cell Death

Functional Proteins
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Caption: Mechanism of action of Kanamycin A.

Antibacterial Activity

Kanamycin A Sulfate is a broad-spectrum antibiotic effective against a range of Gram-positive
and Gram-negative bacteria. Its activity is quantified by the Minimum Inhibitory Concentration
(MIC), which is the lowest concentration of the antibiotic that prevents visible growth of a
microorganism.
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Bacterial Species Strain MIC (pg/mL) References
Mycobacterium
_ H37Rv 1 [9]
tuberculosis
Mycobacterium spp. Kirchbergand 5 [9]
Mycobacterium spp. Various strains 1-5 [6]119]
Staphylococcus
0.024 (W/w%) [10]
aureus
Pseudomonas
) 0.049 (w/w%) [10]
aeruginosa

Experimental Protocols

Determination of Minimum Inhibitory Concentration
(MIC) by Broth Microdilution

This protocol outlines the steps for determining the MIC of Kanamycin A Sulfate using the

broth microdilution method in a 96-well microtiter plate.

Materials:

« Kanamycin A Sulfate

o Sterile 96-well microtiter plates

o Appropriate bacterial growth medium (e.g., Mueller-Hinton Broth)

e Bacterial strain to be tested

 Sterile saline or phosphate-buffered saline (PBS)

e 0.5 McFarland turbidity standard

e Spectrophotometer

e |ncubator
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Procedure:

o Preparation of Kanamycin A Sulfate Stock Solution: Prepare a concentrated stock solution
of Kanamycin A Sulfate in sterile water. The concentration should be at least 10 times the
highest concentration to be tested.

e Preparation of Bacterial Inoculum:

o From a fresh culture of the test organism, pick several colonies and suspend them in
sterile saline.

o Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard
(approximately 1.5 x 108 CFU/mL).

o Dilute the adjusted bacterial suspension in the growth medium to achieve a final
concentration of approximately 5 x 105 CFU/mL in the wells of the microtiter plate.

e Serial Dilution in Microtiter Plate:
o Add 100 pL of sterile growth medium to wells 2 through 12 of a 96-well plate.

o Add 200 uL of the Kanamycin A Sulfate working solution (at twice the desired highest
final concentration) to well 1.

o Perform a two-fold serial dilution by transferring 100 pL from well 1 to well 2, mixing, and
then transferring 100 uL from well 2 to well 3, and so on, up to well 10. Discard 100 pL
from well 10.

o Well 11 serves as a growth control (no antibiotic).
o Well 12 serves as a sterility control (no bacteria).
e Inoculation: Add 100 puL of the diluted bacterial suspension to wells 1 through 11.

e Incubation: Incubate the plate at the appropriate temperature and duration for the specific
bacterial strain (typically 35-37°C for 18-24 hours).
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¢ Reading Results: The MIC is the lowest concentration of Kanamycin A Sulfate at which
there is no visible growth of bacteria.

Prepare Kanamycin Stock Solution

Perform Serial Dilutions in 96-well Plate Prepare Bacterial Inoculum (0.5 McFarland)

Inoculate Wells with Bacteria

Incubate Plate

Read MIC (Lowest Concentration with No Growth)

Click to download full resolution via product page

Caption: Workflow for MIC determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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